Cas no 2165610-90-0 ((1R,2R)-2-Fluoro-N-propylcyclohexan-1-amine)

• Product Name: (1R,2R)-2-Fluoro-N-propylcyclohexan-1-amine
• CAS No: 2165610-90-0
• MF: C₉H₁₈FN
• MW: 159.244326114655
• CID: 5043905
• Update Time: 2025-05-21

(1R,2R)-2-Fluoro-N-propylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-fluoro-N-propylcyclohexan-1-amine
• (1R,2R)-2-Fluoro-N-propylcyclohexan-1-amine

• Inchi： 1S/C9H18FN/c1-2-7-11-9-6-4-3-5-8(9)10/h8-9,11H,2-7H2,1H3/t8-,9-/m1/s1
• InChI Key： ZITDKQWSCJXAHY-RKDXNWHRSA-N
• SMILES： F[C@@H]1CCCC[C@H]1NCCC

Computed Properties

• Exact Mass: 159.142327740 g/mol
• Monoisotopic Mass: 159.142327740 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12
• Molecular Weight: 159.24

Additional information on (1R,2R)-2-Fluoro-N-propylcyclohexan-1-amine

Compound CAS No 2165610-90-0: (1R,2R)-2-Fluoro-N-propylcyclohexan-1-amine

The compound with CAS No 2165610-90-0, known as (1R,2R)-2-Fluoro-N-propylcyclohexan-1-amine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its potential applications in drug discovery and materials science. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the treatment of central nervous system disorders.

The cyclohexane ring serves as the core structure of this molecule, with a fluorine atom at the 2-position and an N-propyl amino group at the 1-position. The stereochemistry at both the 1R and 2R positions plays a crucial role in determining the compound's physical properties and biological activity. Fluorine substitution is known to enhance lipophilicity and improve drug-like properties, making this compound a promising candidate for drug development.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of (1R,2R)-2-Fluoro-N-propylcyclohexan-1-amine. Researchers have employed asymmetric catalysis and enantioselective reactions to achieve high yields of the desired stereoisomer. These techniques not only improve the overall process but also reduce environmental impact by minimizing waste and energy consumption.

In terms of pharmacological activity, this compound has shown potential as a modulator of various ion channels and receptors. Preclinical studies have demonstrated its ability to influence voltage-gated sodium channels, which are critical targets for treating epilepsy and chronic pain conditions. Additionally, its interaction with G-protein coupled receptors (GPCRs) suggests its utility in developing agents for neurodegenerative diseases such as Alzheimer's.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior. Molecular docking studies have provided insights into its binding affinities with various biological targets, while quantum mechanical calculations have elucidated its electronic structure and reactivity. These computational approaches are instrumental in guiding experimental efforts and optimizing the compound's properties for therapeutic use.

From an industrial perspective, the synthesis of CAS No 2165610-90-0 involves multi-step processes that require precise control over reaction conditions. The integration of green chemistry principles has led to more sustainable production methods, reducing reliance on hazardous reagents and solvents. Such practices align with global efforts to promote environmentally friendly chemical manufacturing.

In conclusion, (1R,2R)-2-Fluoro-N-propylcyclohexan-1-amine represents a significant advancement in organic synthesis and pharmacology. Its unique structure, coupled with cutting-edge research findings, positions it as a valuable tool in drug discovery and development. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medical science and therapeutic interventions.